Cas no 343372-40-7 (4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone)
4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone Chemical and Physical Properties
Names and Identifiers
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- 4-CHLORO-3-NITROBENZENECARBALDEHYDE N-[3-(TRIFLUOROMETHYL)-2-QUINOXALINYL]HYDRAZONE
- 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone
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4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C157910-25mg |
4-Chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C157910-50mg |
4-Chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | 50mg |
$ 380.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00859229-1g |
2-[(E)-2-[(4-Chloro-3-nitrophenyl)methylidene]hydrazin-1-yl]-3-(trifluoromethyl)quinoxaline |
343372-40-7 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| Key Organics Ltd | 6M-012-1MG |
4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 6M-012-5MG |
4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 6M-012-10MG |
4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 6M-012-0.5G |
4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | >90% | 0.5g |
£385.00 | 2023-09-08 | |
| Key Organics Ltd | 6M-012-1G |
4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | >90% | 1g |
£770.00 | 2023-09-08 | |
| Key Organics Ltd | 6M-012-5G |
4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | >90% | 5g |
£3080.00 | 2023-09-08 | |
| Key Organics Ltd | 6M-012-10G |
4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone |
343372-40-7 | >90% | 10g |
£5775.00 | 2023-09-08 |
4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone
Recent Advances in the Study of 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone (CAS: 343372-40-7)
The compound 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone (CAS: 343372-40-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.
Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The presence of the trifluoromethyl group and the quinoxalinylhydrazone moiety is believed to enhance its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.
In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. However, further pharmacokinetic and toxicological studies are required to assess its safety profile and optimize its therapeutic index.
Moreover, recent computational modeling studies have provided insights into the compound's interaction with its molecular targets, offering a foundation for the design of derivatives with improved potency and selectivity. These efforts are part of a broader strategy to develop next-generation therapeutics with enhanced efficacy and reduced side effects.
In conclusion, 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone represents a promising scaffold for the development of novel therapeutic agents. Ongoing research aims to elucidate its full pharmacological potential and address the challenges associated with its clinical translation. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock new opportunities in drug discovery and development.
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